N-(3,4-dimethoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3O3S2/c1-23-14-9-8-13(10-15(14)24-2)19-16(22)11-25-18-20-17(21-26-18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: JQSZEAACROJUAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3)OC
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPTA is a thioacetamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on structurally similar compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, highlights the significance of molecular shape and intermolecular interactions in determining compound properties. These molecules exhibit a "V" shape and engage in a variety of hydrogen bonding and π interactions, generating three-dimensional arrays crucial for understanding molecular behavior and designing materials with desired physical and chemical properties (Boechat et al., 2011).

Antitumor Activity

Compounds featuring thiadiazole and acetamide groups, such as those derived from benzothiazole structures, have been evaluated for their antitumor activity. A study demonstrated that specific derivatives possess considerable anticancer activity against various cancer cell lines, underscoring the therapeutic potential of these molecules in cancer research (Yurttaş et al., 2015).

Synthesis and Chemical Analysis

The synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives via carbodiimide condensation demonstrates the versatility of these compounds in chemical synthesis. Such research provides insights into fast and convenient methods for producing derivatives, which are essential for creating compounds with potential applications in material science and pharmaceuticals (Yu et al., 2014).

Optoelectronic Properties

Studies on related compounds, such as thiazole-based polythiophenes, reveal their optoelectronic properties, indicating potential applications in electronic and photonic devices. The synthesis and characterization of these molecules contribute to the development of new materials for technological applications, such as conducting polymers with specific optical and electronic behaviors (Camurlu & Guven, 2015).

VEGFR-2 Inhibitors

The synthesis of 2-acetamide-5-phenylthio-1,3,4-thiadiazol derivatives as potential VEGFR-2 inhibitors exemplifies the application of these compounds in targeting specific biological pathways. Their evaluation as antiproliferative agents against various cancer cell lines, including the modulation of apoptosis and inhibition of key growth factor receptors, highlights their importance in drug discovery and developmental research (Toolabi et al., 2022).